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Compound of Interest

4-Fluorobenzene-1,3-dicarboxylic
Compound Name: o
aci

cat. No.: B1330297

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific toxicological data for 4-Fluoroisophthalic acid (CAS No. 327-95-7) is not
readily available in public literature and safety data sheets. This guide, therefore, leverages
data from its positional isomer, 5-Fluoroisophthalic acid (CAS No. 1583-66-0), to provide a
comprehensive hazard assessment. It is crucial to handle 4-Fluoroisophthalic acid with the
utmost care, assuming it possesses a similar hazard profile to its isomer, and to conduct a
thorough risk assessment before use.

Hazard Identification and Classification

Based on the data for 5-Fluoroisophthalic acid, 4-Fluoroisophthalic acid should be treated as a
hazardous substance. The primary hazards are associated with irritation to the skin, eyes, and
respiratory system, and potential harm if ingested, inhaled, or in contact with skin.[1]

GHS Hazard Classification (Presumed):

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1330297?utm_src=pdf-interest
https://store.apolloscientific.co.uk/storage/msds/PC908867_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Hazard Class Hazard Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin.[1]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[1]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation.[1]

Specific Target Organ Toxicity - )
) ] H335: May cause respiratory
Single Exposure (Respiratory Category 3 S
o irritation.[1]
Tract Irritation)

Pictograms (Presumed):
o Exclamation Mark: For acute toxicity, skin and eye irritation, and respiratory irritation.

Signal Word (Presumed): Warning

Toxicological Data Summary

Quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal
concentration, 50%) for 4-Fluoroisophthalic acid or its 5-fluoro isomer are not available in the
reviewed literature. The hazard assessment is therefore based on the qualitative descriptions
of irritation and acute toxicity.

Experimental Protocols for Hazard Assessment

The following are summaries of standard OECD guidelines for testing the hazardous properties
identified. These protocols provide a framework for the experimental evaluation of chemical
substances like 4-Fluoroisophthalic acid.

Skin Irritation Testing (OECD Guideline 439)
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This in vitro test method uses reconstructed human epidermis (RhE) to assess the skin
irritation potential of a chemical.[2][3]

Methodology:

Tissue Preparation: Commercially available RhE models are equilibrated.[2]

o Test Substance Application: A defined amount of the test substance is applied to the surface
of the RhE tissue.[4]

o Exposure and Incubation: After a specific exposure period, the substance is washed off, and
the tissue is incubated.[4]

 Viability Assessment: Cell viability is determined using a colorimetric assay (e.g., MTT
assay). A reduction in cell viability below a certain threshold indicates an irritant potential.[2]

[4]

Diagram: In Vitro Skin Irritation Test Workflow (OECD 439)
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Identifled Hazards (Presumed)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
o 2. mbresearch.com [mbresearch.com]

¢ 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

o 4. x-cellr8.com [x-cellr8.com]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Hazards of 4-
Fluoroisophthalic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330297#hazards-associated-with-4-
fluoroisophthalic-acid]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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